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Compound of Interest

Compound Name: 1,3-Propylene-d6 thiourea

Cat. No.: B15139014

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate and essential safety and logistical information for the
handling and disposal of 1,3-Propylene-d6 thiourea. The following procedural guidance is
based on the safety data sheets of the parent compound, thiourea, as a specific,
comprehensive safety data sheet for the deuterated analog is not readily available. The
toxicological properties of the isotopically labeled compound are expected to be essentially
identical to the parent compound.

Chemical Profile:

Name: 1,3-Propylene-d6 Thiourea
e Synonyms: D6-1,3-Propylene thiourea
e CAS Number: 1219802-05-7[1]

e Hazards: Causes skin and eye irritation.[2] May cause an allergic skin reaction.[2] Based on
the parent compound, it is harmful if swallowed, suspected of causing cancer, and suspected
of damaging fertility or the unborn child.[3][4] It is also toxic to aquatic life with long-lasting
effects.[3][4]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling 1,3-
Propylene-d6 thiourea to minimize exposure.[5]

PPE Category Item Specifications

o Must comply with OSHA 29
) Safety glasses with side-
Eye/Face Protection ) CFR 1910.133 or European
shields or goggles
Standard EN166.[6]

Neoprene, nitrile, or PVC

gloves are suitable. Check

Skin Protection Chemical-resistant gloves
manufacturer's breakthrough
times.
Lab coat/Protective clothing To prevent skin contact.
Required when engineering
controls are insufficient or
Respiratory Protection NIOSH-approved respirator when handling powder outside

of a ventilated enclosure to

avoid dust inhalation.

Operational Plan

A systematic approach to handling 1,3-Propylene-d6 thiourea from receipt to disposal is
critical for laboratory safety.

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[6]

Keep the container tightly sealed.

Store in a designated, locked cabinet for toxic substances.[3]

N

. Handling and Use:
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All handling of 1,3-Propylene-d6 thiourea should be conducted in a certified chemical fume
hood to ensure adequate ventilation.[2]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5][6]

Do not eat, drink, or smoke in the area where the chemical is handled.[3][5]

Use appropriate PPE as detailed in the table above.

Avoid the formation of dust.[6] If weighing the solid, do so in a ventilated enclosure.

Wash hands thoroughly with soap and water after handling.[3][5]

. Spill Management:

Minor Spills:

o Restrict access to the area.

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand
or vermiculite.

o Dampen the material slightly with water to prevent dust from becoming airborne.[5]

o Carefully sweep or vacuum the material into a labeled, sealed container for hazardous
waste disposal.[5]

o Clean the spill area with soap and water.

Major Spills:

o Evacuate the area immediately.

o Alert the appropriate emergency response team.

o Prevent the spill from entering drains or waterways.[3][5]

. Disposal Plan:
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e 1,3-Propylene-d6 thiourea and any contaminated materials (e.g., gloves, absorbent pads)
are considered hazardous waste.[3]

» Dispose of waste in a clearly labeled, sealed container.
e Do not dispose of this chemical down the drain.[2][3]

o Follow all local, state, and federal regulations for hazardous waste disposal. This may
involve arranging for a licensed waste disposal company to collect the material.[4]

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points for the safe handling of 1,3-
Propylene-d6 thiourea.
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Caption: Workflow for Safe Handling of 1,3-Propylene-d6 Thiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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